N-(2-(pyrrolidin-1-yl)pyrimidin-5-yl)butane-1-sulfonamide

• IUPAC Name: N-(2-pyrrolidin-1-ylpyrimidin-5-yl)butane-1-sulfonamide
• InChI: InChI=1S/C12H20N4O2S/c1-2-3-8-19(17,18)15-11-9-13-12(14-10-11)16-6-4-5-7-16/h9-10,15H,2-8H2,1H3
• InChI Key: CHUMJGFRFFNTAJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)(=O)NC1=CN=C(N=C1)N2CCCC2
• Molecular Formula: C12H20N4O2S
• Molecular Weight: 284.38 g/mol
• CAS No.: 1421522-59-9

Description

“N-(2-(pyrrolidin-1-yl)pyrimidin-5-yl)butane-1-sulfonamide” is a chemical compound that contains a pyrrolidine ring. The pyrrolidine ring is a five-membered nitrogen heterocycle that is widely used by medicinal chemists to obtain compounds for the treatment of human diseases. The pyrrolidine ring enhances the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, contributes to the stereochemistry of the molecule, and increases three-dimensional (3D) coverage due to the non-planarity of the ring.

Synthesis Analysis

The synthesis of 2-(pyrrolidin-1-yl)pyrimidines, which is a key component of the compound , can be achieved by reactions of (hetero)aromatic C-nucleophiles with N-(4,4-diethoxybutyl)pyrimidin-2-amine in the presence of trifluoroacetic acid. The structures of the obtained products were confirmed by methods of IR spectroscopy, 1H and 13C NMR spectroscopy, and X-ray structural analysis.

Molecular Structure Analysis

The molecular structure of the compound is characterized by a pyrrolidine ring attached to a pyrimidine ring. The pyrrolidine ring is a five-membered nitrogen heterocycle. The pyrimidine ring is a six-membered ring with two nitrogen atoms.

Mechanism of Action

Target of Action

Derivatives of 2-(pyrrolidin-1-yl)pyrimidine have been reported to act as antagonists of the vanilloid receptor 1 and modulators of the insulin-like growth factor 1 receptor . They are also known to inhibit a wide range of enzymes: phosphodiesterase type 5, isocitrate dehydrogenase 1, endothelin-converting enzyme 1, and vascular adhesion protein 1 .

Mode of Action

This could result in the inhibition or modulation of the targets, thereby affecting the biochemical pathways they are involved in .

Biochemical Pathways

Given the known targets of similar compounds, it can be inferred that this compound may affect pathways related to the vanilloid receptor 1, insulin-like growth factor 1 receptor, phosphodiesterase type 5, isocitrate dehydrogenase 1, endothelin-converting enzyme 1, and vascular adhesion protein 1 .

Result of Action

Similar compounds have been reported to have antioxidative and antibacterial properties, and their effects on cell cycle have been characterized .